Cas no 2411333-76-9 ((2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide
• CAS No: 2411333-76-9
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 5359237
• PubChem ID: 146098035
• Update Time: 2025-07-23

(2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174450
• (E)-4-(Dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide

• Inchi： 1S/C19H24N2O2/c1-21(2)14-6-9-19(22)20-13-12-15-10-11-18(23-3)17-8-5-4-7-16(15)17/h4-11H,12-14H2,1-3H3,(H,20,22)/b9-6+
• InChI Key： XJLLNGRNOWKGIY-RMKNXTFCSA-N
• SMILES： O(C)C1C=CC(=C2C=CC=CC2=1)CCNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 395
• XLogP3: 3
• Topological Polar Surface Area: 41.6

Additional information on (2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide

Chemical Profile of (2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide (CAS No. 2411333-76-9)

Introducing the compound (2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide, identified by its CAS number 2411333-76-9, is a molecule of significant interest in the field of chemical biology and pharmaceutical research. This amide derivative features a unique structural framework that combines a but-2-enamide moiety with a dimethylamino group and a 4-methoxynaphthalen-1-yl ethyl side chain, making it a promising candidate for further investigation in drug discovery and molecular interactions.

The structural composition of this compound suggests potential biological activity due to its aromatic naphthalene ring system and the presence of functional groups that can interact with biological targets. The dimethylamino group, in particular, is known for its ability to enhance solubility and binding affinity in drug molecules, while the but-2-enamide backbone provides a scaffold for further chemical modifications. These features make it an attractive molecule for medicinal chemists exploring novel therapeutic agents.

In recent years, there has been growing interest in amide-based compounds due to their versatility and efficacy in modulating biological pathways. The naphthalene derivative in this compound adds another layer of complexity, offering opportunities for selective binding to specific protein targets. This has led to its inclusion in several research studies aimed at identifying new pharmacophores for treating various diseases.

One of the most compelling aspects of (2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide is its potential role in modulating enzyme activity. Enzymes are critical targets in drug development, and the unique structure of this compound may allow it to interact with enzymes in a way that traditional drugs cannot. For instance, studies have shown that amide derivatives can act as inhibitors or activators of enzymes by binding to their active sites or allosteric sites. The presence of the 4-methoxynaphthalen-1-yl ethyl group may provide additional interactions with enzymes, enhancing its binding affinity and selectivity.

The pharmaceutical industry has been increasingly leveraging computational methods to predict the biological activity of molecules like this one. Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to identify potential drug candidates more efficiently. In one such study, (2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide was screened against a diverse set of enzyme targets using molecular docking simulations. The results suggested that it could interact with several enzymes involved in metabolic pathways, making it a promising lead for further development.

In addition to its potential as an enzyme modulator, this compound may also exhibit other biological activities. For example, the aromatic naphthalene ring system can participate in π-stacking interactions with biomolecules, which are known to be important for protein-protein interactions and ligand binding. The methoxy group on the naphthalene ring may further enhance these interactions by providing additional hydrogen bonding opportunities. These features could make this compound useful in developing drugs that target protein-protein interactions or other complex biological systems.

The synthesis of (2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and purity. Techniques such as cross-coupling reactions, nucleophilic substitutions, and condensation reactions are commonly employed in the synthesis of this type of amide derivative.

Once synthesized, the compound is subjected to rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound, which are essential for subsequent biological testing. Additionally, computational methods like quantum mechanical calculations can be used to predict the electronic properties and reactivity of the molecule.

The biological evaluation of (2E)-4-(dimethylamino)-N-[2-(4-methoxynaphthalen-1-yl)ethyl]but-2-enamide typically involves testing its activity against various biological targets using cell-based assays or enzyme inhibition assays. These studies aim to determine whether the compound can modulate specific biological pathways or interact with particular proteins or enzymes. Positive results from these assays would justify further development efforts aimed at optimizing its potency, selectivity, and pharmacokinetic properties.

In conclusion, (CAS No. 2411333-76-9) represents a fascinating molecule with potential applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into enzyme modulation and other biological processes. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, compounds like this one will play an increasingly important role in drug discovery and development.